(4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione

• Molecular Formula: C24H17Cl2IN2O4
• Molecular Weight: 595.2 g/mol
• IUPAC Name: (4E)-4-[[4-[(3,4-dichlorophenyl)methoxy]-3-iodo-5-methoxyphenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C24H17Cl2IN2O4/c1-32-21-12-15(9-17-23(30)28-29(24(17)31)16-5-3-2-4-6-16)11-20(27)22(21)33-13-14-7-8-18(25)19(26)10-14/h2-12H,13H2,1H3,(H,28,30)/b17-9+
• InChI Key: UOFMAIMRJCGWTQ-RQZCQDPDSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)I)OCC4=CC(=C(C=C4)Cl)Cl
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)I)OCC4=CC(=C(C=C4)Cl)Cl

Description

(4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione involves its ability to inhibit the activity of enzymes involved in inflammatory and oxidative stress pathways. It also induces apoptosis in cancer cells through the generation of reactive oxygen species.
Biochemical and Physiological Effects:
Studies have shown that (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione can reduce inflammation and oxidative stress in various tissues. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments include its high purity and stability. However, its limited solubility in aqueous solutions can make it difficult to use in certain experiments.

Future Directions

For research on (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione include investigating its potential as a photosensitizer in combination with other anticancer agents. Its ability to reduce inflammation and oxidative stress also makes it a potential candidate for the treatment of various inflammatory diseases. Further studies are needed to fully understand its mechanism of action and potential applications in various fields.
In conclusion, (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations in various fields.

Synthesis Methods

The synthesis of (4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione involves the reaction of 3,4-dichlorobenzyl alcohol, 5-methoxy-2-iodobenzaldehyde, and 1-phenyl-3,5-pyrazolidinedione in the presence of a base catalyst. The product is obtained in good yield and purity.

Scientific Research Applications

(4E)-4-{4-[(3,4-dichlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-1-phenylpyrazolidine-3,5-dione has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential as a photosensitizer in photodynamic therapy for cancer treatment.